Cas no 2241139-99-9 (10-methyl-3-oxa-7,10-diazaspiro5.6dodecane)

• Product Name: 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane
• CAS No: 2241139-99-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6482977
• PubChem ID: 138015580
• Update Time: 2025-10-28

10-methyl-3-oxa-7,10-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane
• EN300-1659235
• 2241139-99-9
• 10-methyl-3-oxa-7,10-diazaspiro[5.6]dodecane

• Inchi： 1S/C10H20N2O/c1-12-6-2-10(11-5-7-12)3-8-13-9-4-10/h11H,2-9H2,1H3
• InChI Key： QSLPNSKYQFINRT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCN(C)CCN2

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane

Introduction to 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane (CAS No: 2241139-99-9)

10-methyl-3-oxa-7,10-diazaspiro5.6dodecane, identified by its Chemical Abstracts Service (CAS) number 2241139-99-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by a unique arrangement of oxygen and nitrogen atoms within a dodecanespiro framework, presents intriguing possibilities for its biological activity and synthetic utility.

The molecular architecture of 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane distinguishes it from conventional heterocyclic compounds due to the presence of both oxygen and nitrogen atoms in a spirocyclic system. This structural motif is often associated with enhanced metabolic stability and altered electronic properties, making it a promising candidate for drug discovery efforts. The compound's spiro5.6dodecane core, combined with the methyl substituent at the 10-position and an oxa group at the 3-position, contributes to its distinctive chemical profile.

In recent years, spirocyclic compounds have been extensively studied for their potential applications in medicinal chemistry. The spiro linkage introduces rigidity to the molecular structure, which can improve binding affinity and selectivity in biological targets. Furthermore, the presence of both oxygen and nitrogen heteroatoms allows for diverse interactions with enzymes and receptors, making these compounds attractive for developing novel therapeutic agents.

One of the most compelling aspects of 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane is its potential as a scaffold for drug development. Researchers have been exploring its derivatives to identify molecules with enhanced pharmacological properties. For instance, modifications at the 3-oxa position or the 7,10-diaza moiety can lead to compounds with improved solubility, bioavailability, or target specificity. These structural variations are critical in optimizing drug candidates for clinical trials.

The synthesis of 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane presents unique challenges due to its complex spirocyclic framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in achieving the desired molecular architecture efficiently.

Recent studies have highlighted the biological significance of spirocyclic compounds, particularly those containing oxygen and nitrogen heteroatoms. For example, derivatives of spirocyclic oxindoles have shown promise in inhibiting certain kinases associated with cancer cell proliferation. Similarly, diazaspiro compounds have been investigated for their potential anti-inflammatory and analgesic effects. Given these findings, it is reasonable to hypothesize that 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane may exhibit similar biological activities or serve as a precursor for more potent therapeutic agents.

The pharmacokinetic properties of 10-methyl-3-oxa-7,10-diazaspiro5.6dodecane are also of considerable interest. The spirocyclic core can influence how the compound is metabolized and excreted by the body. Understanding these processes is essential for designing drugs that are not only effective but also safe and well-tolerated by patients. Computational modeling and experimental techniques are being employed to predict and verify the metabolic fate of this compound.

In conclusion,10-methyl-3-oxa-7,10-diazaspiro5.6dodecane (CAS No: 2241139-99-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a significant role in future drug discovery efforts.